5-(2,5-dimethoxyphenyl)-3-hydroxy-4-(3-methoxybenzoyl)-1-[3-(4-morpholinyl)propyl]-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C27H32N2O7
• Molecular Weight: 496.6 g/mol
• IUPAC Name: (E)-[2-(2,5-dimethoxyphenyl)-1-(3-morpholin-4-ium-4-ylpropyl)-4,5-dioxopyrrolidin-3-ylidene]-(3-methoxyphenyl)methanolate
• InChI: InChI=1S/C27H32N2O7/c1-33-19-7-4-6-18(16-19)25(30)23-24(21-17-20(34-2)8-9-22(21)35-3)29(27(32)26(23)31)11-5-10-28-12-14-36-15-13-28/h4,6-9,16-17,24,30H,5,10-15H2,1-3H3/b25-23+
• InChI Key: SSHLOKARVKFUGR-WJTDDFOZSA-N
• Isomeric SMILES: COC1=CC(=C(C=C1)OC)C2/C(=C(/C3=CC(=CC=C3)OC)\[O-])/C(=O)C(=O)N2CCC[NH+]4CCOCC4
• SMILES: COC1=CC(=C(C=C1)OC)C2C(=C(C3=CC(=CC=C3)OC)O)C(=O)C(=O)N2CCCN4CCOCC4
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2C(=C(C3=CC(=CC=C3)OC)[O-])C(=O)C(=O)N2CCC[NH+]4CCOCC4

Description

5-(2,5-dimethoxyphenyl)-3-hydroxy-4-(3-methoxybenzoyl)-1-[3-(4-morpholinyl)propyl]-1,5-dihydro-2H-pyrrol-2-one, also known as DMHP, is a synthetic compound that belongs to the class of psychoactive substances. It was first synthesized in the 1970s by Alexander Shulgin, a renowned chemist and pharmacologist. DMHP has gained attention in recent years due to its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

5-(2,5-dimethoxyphenyl)-3-hydroxy-4-(3-methoxybenzoyl)-1-[3-(4-morpholinyl)propyl]-1,5-dihydro-2H-pyrrol-2-one acts on the central nervous system by binding to and activating certain receptors, including the serotonin 5-HT2A receptor and the dopamine D2 receptor. This activation leads to changes in neurotransmitter release and neuronal activity, which can result in altered behavior and perception.
Biochemical and Physiological Effects
5-(2,5-dimethoxyphenyl)-3-hydroxy-4-(3-methoxybenzoyl)-1-[3-(4-morpholinyl)propyl]-1,5-dihydro-2H-pyrrol-2-one has been shown to cause changes in perception, mood, and behavior in animal studies. It has also been shown to increase the release of certain neurotransmitters, such as serotonin and dopamine, in the brain. 5-(2,5-dimethoxyphenyl)-3-hydroxy-4-(3-methoxybenzoyl)-1-[3-(4-morpholinyl)propyl]-1,5-dihydro-2H-pyrrol-2-one has been shown to have a high affinity for the 5-HT2A receptor, which is thought to be responsible for many of its psychoactive effects.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(2,5-dimethoxyphenyl)-3-hydroxy-4-(3-methoxybenzoyl)-1-[3-(4-morpholinyl)propyl]-1,5-dihydro-2H-pyrrol-2-one in scientific research is its high potency and selectivity for certain receptors. This allows researchers to study specific mechanisms of action and receptor interactions. However, the complex synthesis of 5-(2,5-dimethoxyphenyl)-3-hydroxy-4-(3-methoxybenzoyl)-1-[3-(4-morpholinyl)propyl]-1,5-dihydro-2H-pyrrol-2-one and its potential for abuse and misuse are limitations that must be taken into consideration.

Future Directions

There are several potential future directions for research involving 5-(2,5-dimethoxyphenyl)-3-hydroxy-4-(3-methoxybenzoyl)-1-[3-(4-morpholinyl)propyl]-1,5-dihydro-2H-pyrrol-2-one. One direction is to study the effects of 5-(2,5-dimethoxyphenyl)-3-hydroxy-4-(3-methoxybenzoyl)-1-[3-(4-morpholinyl)propyl]-1,5-dihydro-2H-pyrrol-2-one on different receptor subtypes and their interactions. Another direction is to investigate the potential therapeutic applications of 5-(2,5-dimethoxyphenyl)-3-hydroxy-4-(3-methoxybenzoyl)-1-[3-(4-morpholinyl)propyl]-1,5-dihydro-2H-pyrrol-2-one, particularly in the treatment of psychiatric disorders. Finally, further research is needed to fully understand the long-term effects and potential risks associated with 5-(2,5-dimethoxyphenyl)-3-hydroxy-4-(3-methoxybenzoyl)-1-[3-(4-morpholinyl)propyl]-1,5-dihydro-2H-pyrrol-2-one use.

Synthesis Methods

The synthesis of 5-(2,5-dimethoxyphenyl)-3-hydroxy-4-(3-methoxybenzoyl)-1-[3-(4-morpholinyl)propyl]-1,5-dihydro-2H-pyrrol-2-one involves several steps, including the reaction of 2,5-dimethoxyphenylacetonitrile with 3-methoxybenzoyl chloride in the presence of a base, followed by the addition of 3-(4-morpholinyl)propylamine and subsequent cyclization to form the final product. The synthesis of 5-(2,5-dimethoxyphenyl)-3-hydroxy-4-(3-methoxybenzoyl)-1-[3-(4-morpholinyl)propyl]-1,5-dihydro-2H-pyrrol-2-one is complex and requires specialized equipment and expertise.

Scientific Research Applications

5-(2,5-dimethoxyphenyl)-3-hydroxy-4-(3-methoxybenzoyl)-1-[3-(4-morpholinyl)propyl]-1,5-dihydro-2H-pyrrol-2-one has shown potential applications in scientific research, particularly in the field of neuroscience. It has been used as a tool to study the mechanisms of action of other psychoactive substances, such as serotonin and dopamine. 5-(2,5-dimethoxyphenyl)-3-hydroxy-4-(3-methoxybenzoyl)-1-[3-(4-morpholinyl)propyl]-1,5-dihydro-2H-pyrrol-2-one has also been used to study the effects of psychoactive substances on the brain and behavior.